Cas no 73878-73-6 (2-Cyclohexene-1-carboxylic acid, 2,3-dimethyl-4-oxo-, methyl ester)

• Product Name: 2-Cyclohexene-1-carboxylic acid, 2,3-dimethyl-4-oxo-, methyl ester
• CAS No: 73878-73-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 541858
• PubChem ID: 13946049
• Update Time: 2025-04-19

2-Cyclohexene-1-carboxylic acid, 2,3-dimethyl-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1-carboxylic acid, 2,3-dimethyl-4-oxo-, methyl ester
• methyl 2,3-dimethyl-4-oxocyclohex-2-ene-1-carboxylate
• DTXSID70553013
• 73878-73-6

• Inchi： 1S/C10H14O3/c1-6-7(2)9(11)5-4-8(6)10(12)13-3/h8H,4-5H2,1-3H3
• InChI Key： ZZCVWYLKZSDCDG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=C(C)C(CC1)=O)=O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4Ų